![molecular formula C13H9BrF2O B1527592 1-Bromo-3-benzyloxy-4,5-difluorobenzene CAS No. 1035155-54-4](/img/structure/B1527592.png)
1-Bromo-3-benzyloxy-4,5-difluorobenzene
Overview
Description
“1-Bromo-3-benzyloxy-4,5-difluorobenzene” is an organic compound with the molecular formula C13H9BrF2O and a molecular weight of 299.11 . The IUPAC name for this compound is 1-(benzyloxy)-5-bromo-2,3-difluorobenzene .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C13H9BrF2O/c14-10-6-11(15)13(16)12(7-10)17-8-9-4-2-1-3-5-9/h1-7H,8H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.Scientific Research Applications
Synthesis of Derivatives
1-Bromo-3-benzyloxy-4,5-difluorobenzene is valuable for synthesizing various derivatives. Its role in efficient methodologies for accessing synthetically valuable dibromobenzenes, which serve as precursors for organic transformations, emphasizes its importance. Such derivatives are instrumental in reactions based on intermediate formation of benzynes, showcasing the chemical's versatility in synthesis applications (Diemer, Leroux, & Colobert, 2011).
Domino Processes
The compound's utility extends to domino processes, where it contributes to the formation of 2,3-disubstituted benzofurans. Such transformations involve an intermolecular C-C bond formation followed by intramolecular C-O bond formation, demonstrating its role in complex molecular scaffolding (Lu, Wang, Zhang, & Ma, 2007).
Microreactor-Based Syntheses
In microreactor-based syntheses, the compound is part of a three-component coupling process. This innovative approach relies on flash chemistry to generate and react functionalized aryllithiums with electrophiles, illustrating modern techniques in chemical synthesis where the compound aids in the precise optimization of reaction conditions (Nagaki, Ichinari, & Yoshida, 2014).
Organometallic Reactions
Its involvement in organometallic reactions showcases the control over regiospecificity of functionalization reactions. The compound serves as a substrate for innovative organometallic recipes, facilitating diverse functionalization of benzene derivatives and illustrating its critical role in the strategic manipulation of chemical structures for desired outcomes (Heiss & Schlosser, 2003).
Safety and Hazards
properties
IUPAC Name |
5-bromo-1,2-difluoro-3-phenylmethoxybenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9BrF2O/c14-10-6-11(15)13(16)12(7-10)17-8-9-4-2-1-3-5-9/h1-7H,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCFYSBZEQRGHMY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C(=CC(=C2)Br)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9BrF2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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